Cas no 2228669-01-8 (tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate
• CAS No: 2228669-01-8
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6128754
• PubChem ID: 165665340
• Update Time: 2025-06-07

tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate
• tert-butyl N-[4-(2-aminoacetyl)-2-methylphenyl]carbamate
• EN300-1885872
• 2228669-01-8

• Inchi： 1S/C14H20N2O3/c1-9-7-10(12(17)8-15)5-6-11(9)16-13(18)19-14(2,3)4/h5-7H,8,15H2,1-4H3,(H,16,18)
• InChI Key： MTWWTWFESXGRDS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(CN)=O)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate

tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate (CAS No. 2228669-01-8): A Comprehensive Overview

tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate (CAS No. 2228669-01-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate.

The molecular structure of tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The presence of the aminoacetyl group and the methyl substituent on the phenyl ring imparts specific chemical and biological properties to the compound. These structural elements contribute to its stability and reactivity, making it an attractive candidate for drug design and development.

In terms of chemical synthesis, tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate can be synthesized through a multi-step process involving the reaction of tert-butyl carbamate with 4-(2-aminoacetyl)-2-methylphenol. The synthesis typically involves protecting group strategies to ensure selective functionalization and prevent unwanted side reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in large-scale research and development projects.

The biological activities of tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate have been extensively studied in various contexts. One of the key areas of interest is its potential as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, including signal transduction, gene regulation, and immune responses. By targeting specific PPIs, compounds like tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate can disrupt or enhance these interactions, leading to therapeutic benefits.

Recent studies have shown that tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate exhibits promising activity as an inhibitor of certain protein kinases. Protein kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in diseases such as cancer. The ability of this compound to selectively inhibit specific kinases makes it a valuable tool for understanding kinase biology and developing targeted therapies.

In addition to its potential as a kinase inhibitor, tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that can contribute to the progression of various diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can modulate key inflammatory pathways, reducing the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate are another important aspect of its evaluation as a potential therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its stability in biological systems and low toxicity make it suitable for further preclinical and clinical studies.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate in various disease models. Preliminary results from these trials have been encouraging, with the compound demonstrating significant therapeutic potential in preclinical studies. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

In conclusion, tert-butyl N-4-(2-aminoacetyl)-2-methylphenylcarbamate (CAS No. 2228669-01-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, paving the way for future advancements in drug discovery and development.